2,2-Dicyclobutylacetamide

• IUPAC Name: 2,2-di(cyclobutyl)acetamide
• InChI: InChI=1S/C10H17NO/c11-10(12)9(7-3-1-4-7)8-5-2-6-8/h7-9H,1-6H2,(H2,11,12)
• InChI Key: BEADFFLLWUIZRG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C(C2CCC2)C(=O)N
• Molecular Formula: C10H17NO
• Molecular Weight: 167.25 g/mol

Description

2,2-Dicyclobutylacetamide is an acetamide derivative where the two hydrogen atoms on the central carbon of the acetamide backbone are replaced with cyclobutyl groups. Its structure can be represented as CH2(Cyclobutyl)2CONH2. The cyclobutyl substituents introduce significant steric strain due to the four-membered ring’s nonplanar geometry, which impacts its physicochemical properties, such as stability, solubility, and reactivity.

Preparation Methods

The synthesis of 2,2-Dicyclobutylacetamide typically involves the reaction of cyclobutylamine with acetic anhydride under controlled conditions. The reaction proceeds through the formation of an intermediate, which subsequently undergoes cyclization to yield the desired product. Industrial production methods may involve optimization of reaction conditions such as temperature, pressure, and the use of catalysts to enhance yield and purity.

Chemical Reactions Analysis

2,2-Dicyclobutylacetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amide group is replaced by other functional groups under appropriate conditions.

Common reagents and conditions used in these reactions include solvents like dichloromethane, catalysts such as palladium on carbon, and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions include carboxylic acids, amines, and substituted amides.

Scientific Research Applications

2,2-Dicyclobutylacetamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and heterocycles.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in the treatment of various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2,2-Dicyclobutylacetamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved are subjects of ongoing research, with studies focusing on elucidating the detailed mechanisms underlying its biological activities.

Comparison with Similar Compounds

2,2-Diphenylacetamide

• Structure: Replaces cyclobutyl groups with aromatic phenyl rings (C14H13NO).
• Key Properties :
  • Crystal Packing : The dihedral angle between phenyl rings is ~85°, facilitating intermolecular N–H⋯O and C–H⋯O hydrogen bonds, which stabilize the crystal lattice .
  • Applications : Used in synthesizing pharmaceuticals like loperamide and darifenacin. Exhibits antimycobacterial activity .
• Comparison : The phenyl groups reduce steric strain compared to cyclobutyl substituents, enhancing stability. However, the aromatic rings may reduce solubility in polar solvents due to increased hydrophobicity.

2,2'-Oxybis(N,N-dibutylacetamide)

• Structure : Contains an oxygen-bridged bis-acetamide core with N,N-dibutyl substituents.
• Key Properties :
  • Similarity Score : 0.81 (structurally analogous but with longer alkyl chains) .
  • Solubility : The dibutyl groups and ether linkage likely increase hydrophobicity, reducing water solubility compared to 2,2-dicyclobutylacetamide.
• Comparison : The oxygen bridge and alkyl chains may enhance thermal stability but limit applications in aqueous environments.

A127021 (CAS 1696-20-4)

• Structure : High structural similarity (score: 0.93) to 2,2-dicyclobutylacetamide, suggesting analogous cyclobutyl or related substituents .
• Comparison: Minor differences in substituent arrangement could alter melting points or reactivity, though specific data is unavailable.

N-[2-(Diethylamino)ethyl]-2-phenylacetamide

• Structure: Incorporates a phenyl group and a diethylaminoethyl side chain (C14H22N2O).
• Key Properties: Basicity: The diethylamino group introduces basicity, enabling salt formation and improved water solubility .
• Comparison: The aminoethyl side chain enhances solubility in polar solvents, unlike the hydrophobic cyclobutyl groups in 2,2-dicyclobutylacetamide.

2-(Cyclopentylamino)acetamide

• Structure: Cyclopentyl group attached via an amino linkage (C7H14N2O).
• Comparison : Reduced strain may make this compound more synthetically accessible but less reactive than 2,2-dicyclobutylacetamide.